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Compound of Interest

Compound Name: Pralsetinib

Cat. No.: B15543395

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling Pralsetinib. Adherence to these protocols is
essential for ensuring personal safety and maintaining a secure laboratory environment.

Pralsetinib is a potent compound requiring careful handling to prevent exposure.[1] The
following procedures outline the necessary personal protective equipment (PPE), operational
steps for safe handling, and compliant disposal methods.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure risk. The following table
summarizes the required equipment for various handling scenarios.
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PPE Component Specification Rationale
Provides a robust barrier
Gloves Double chemotherapy gloves ) ] )
against direct skin contact.[1]
Protects the body from
Gown Solid-front barrier gown potential splashes and spills.
[1]
Shields the eyes and face from
Eye/Face Protection Safety goggles or a face shield  airborne particles and
splashes.[1]
Recommended when handling
Respiratory Protection Suitable respirator the powder form to prevent

inhalation of dust.[2]

Occupational Exposure Limit (OEL): An OEL of 48 ug/m?3 has been established for Pralsetinib,
underscoring the need for stringent engineering controls and PPE.[3]

Operational Handling Protocol
Follow these procedural steps to ensure the safe handling of Pralsetinib from receipt to use:
e Preparation:

o Designate a specific area for handling Pralsetinib.

o Ensure a safety shower and eye wash station are readily accessible.[2]

o Work within a certified chemical fume hood or other appropriate ventilated enclosure.[2]
e Donning PPE:

o Before handling the compound, put on all required PPE as specified in the table above.
» Handling the Compound:

o Avoid the formation of dust and aerosols.[2]
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o If working with the powdered form, handle with extreme care to prevent dispersal.

o For solutions, prevent splashing and aerosolization.

e Decontamination:

o After handling, decontaminate all surfaces and equipment.

o Wipe down the work area with an appropriate cleaning agent.
o Doffing PPE:

o Remove PPE in a manner that avoids self-contamination.

o Dispose of all single-use PPE as hazardous waste.

Disposal Plan: A Step-by-Step Guide

Pralsetinib is classified as a hazardous drug, and its waste must be managed accordingly.[1]
Improper disposal can lead to environmental contamination and is strictly prohibited.[1] High-
temperature incineration is the primary recommended method for the disposal of antineoplastic
drugs like Pralsetinib.[1]

Waste Segregation and Disposal:
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Waste Category

Examples

Containment Disposal Method

Bulk Hazardous
Waste

Unused or expired

Pralsetinib

Clearly labeled,
sealed, and puncture- High-temperature
proof hazardous incineration

waste container

Trace Hazardous
Waste

Contaminated gloves,
bench paper, vials,

syringes, pipette tips

Clearly labeled,
sealed, and puncture- High-temperature
proof hazardous incineration

waste container

Spill Cleanup
Materials

Absorbent materials
used to clean a

Pralsetinib spill

Treated as hazardous
waste and placed ina  High-temperature
designated hazardous incineration

waste container

Disposal Workflow:
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Pralsetinib Handling and Disposal Workflow

Preparation

Designate Handling Area

Verify Safety Equipment (Fume Hood, Eyewash)

Don Appropriate PPE

Handle Pralsetinib in Ventilated Enclosure

Decontaminate Surfaces and Equipment

Doff and Dispose of PPE

Disposal

Segregate Waste (Bulk vs. Trace)

Place in Labeled, Sealed Containers

Dispose via High-Temperature Incineration

Click to download full resolution via product page

Caption: Pralsetinib Handling and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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